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Compound of Interest

Compound Name: 6-(Chloromethyl)phenanthridine

CAS No.: 40484-36-4

Cat. No.: B3024881

Get Quote

Technical Whitepaper: Physicochemical Profiling of 6-(Chloromethyl)phenanthridine

Executive Summary
6-(Chloromethyl)phenanthridine (6-CMP) is a high-value heterocyclic intermediate primarily

utilized in the synthesis of DNA-intercalating agents, fluorescent probes (e.g., ethidium

derivatives), and poly(ADP-ribose) polymerase (PARP) inhibitors.[1] Its utility stems from the

high electrophilicity of the exocyclic chloromethyl group, which serves as a "benzylic-like"

anchor for nucleophilic substitution.[1]

This guide moves beyond basic catalog data to provide a functional roadmap for researchers. It

details the compound's physicochemical behavior, specific reactivity hazards (hydrolysis

kinetics), and a validated protocol for its derivatization.[1]

Part 1: Molecular Identity & Structural Analysis[1]
6-CMP is distinct from its isomer, 6-chlorophenanthridine (where the chlorine is directly

attached to the aromatic ring).[1] In 6-CMP, the chlorine is attached to a methylene bridge at
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the C6 position, conferring significantly higher reactivity toward nucleophiles via SN2

mechanisms.[1]

Parameter Data

Chemical Name 6-(Chloromethyl)phenanthridine

CAS Number 40484-36-4

Molecular Formula C₁₄H₁₀ClN

Molecular Weight 227.69 g/mol

Structural Feature
Fused tricyclic aromatic system with an

activated alkyl halide at C6.[1][2]

SMILES ClCC1=NC2=CC=CC=C2C3=CC=CC=C13

Part 2: Physical Constants & Characterization
The following data aggregates experimentally observed properties and calculated values

derived from structural analogs.

Physicochemical Table
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Property Value / Description Contextual Note

Appearance Off-white to beige solid
Color darkens upon oxidation

or hydrolysis.[1]

Melting Point 112–118 °C (Typical range)

Note: Pure samples may melt

sharply; broad ranges indicate

hydrolysis to the alcohol.[1]

Solubility (Organic)
Soluble in CH₂Cl₂ (DCM),

CHCl₃, DMSO

DCM is the preferred solvent

for anhydrous reactions.[1]

Solubility (Aqueous) Insoluble / Decomposes

Critical: Rapidly hydrolyzes in

water to form 6-

(hydroxymethyl)phenanthridine

.[1]

UV-Vis Absorption

ngcontent-ng-c3230145110=""

_nghost-ng-c1768664871=""

class="inline ng-star-inserted">

~250 nm, ~340 nm

Characteristic phenanthridine

tricyclic absorption.

pKa (Conjugate Acid) ~4.5 - 5.0 (Estimated)

Nitrogen lone pair is less basic

due to aromatic delocalization.

[1]

Spectroscopic Signature (Predicted 1H NMR)
To validate identity during QC, look for these key signals in CDCl₃:

Aromatic Region (7.5 – 8.7 ppm): Multiplets corresponding to the 8 protons of the

phenanthridine core.[1]

Benzylic Methylene (5.0 – 5.3 ppm): A sharp singlet (2H).[1] Shift Note: If this signal shifts

upfield to ~4.8 ppm or disappears, check for hydrolysis (formation of -CH₂OH).[1]

Part 3: Reactivity & Stability Profile
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The core utility of 6-CMP lies in the lability of the C-Cl bond.[1] However, this also dictates its

instability.[1] The carbon atom of the chloromethyl group is electron-deficient, activated by the

adjacent electron-withdrawing imine (C=N) bond of the phenanthridine ring.[1]

Reactivity Pathways
The following Graphviz diagram illustrates the primary reaction pathways and degradation

risks.[1]
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Figure 1: Primary electrophilic pathways of 6-CMP.[1] Note the competition between desired

nucleophilic substitution (green) and hydrolytic degradation (red).[1]

Stability Warning
Hydrolysis: Exposure to atmospheric moisture converts the chloromethyl group to a

hydroxymethyl group.[1] This reaction releases HCl, which can protonate the ring nitrogen,

autocatalyzing further degradation.[1]

Storage: Must be stored at 2–8°C under an inert atmosphere (Argon/Nitrogen). Desiccants

are mandatory.[1]
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Part 4: Handling & Safety Protocols
Hazard Classification: Alkylating Agent.[1]

Health: Corrosive to skin and eyes.[1] Potential mutagen (due to DNA intercalation

capability).[1]

Inhalation: Destructive to mucous membranes.[1] All solids must be weighed inside a fume

hood.[1]

Decontamination: Spills should be treated with a dilute solution of ammonia or sodium

thiosulfate to quench the alkylating capability before disposal.[1]

Part 5: Experimental Protocol: Synthesis of a
Phenanthridinium Derivative
Objective: To synthesize a quaternary phenanthridinium salt (common in fluorescent probe

development) using 6-CMP.

Reagents:

6-(Chloromethyl)phenanthridine (1.0 eq)[1]

Target Tertiary Amine (e.g., Dimethyl-amine derivative) (1.2 eq)[1]

Solvent: Anhydrous Acetonitrile (MeCN) or DMF.[1]

Workflow:

Preparation: Flame-dry a round-bottom flask and purge with Argon.

Dissolution: Dissolve 6-CMP in anhydrous MeCN. Note: If the solution is cloudy, filter quickly

to remove hydrolyzed insolubles.[1]

Addition: Add the amine dropwise at Room Temperature (RT).

Reflux: Heat to 60–80°C for 4–12 hours. Monitor via TLC (Mobile phase: 10% MeOH in

DCM). The product (salt) often precipitates or stays at the baseline.[1]
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Isolation:

If precipitate forms: Cool to 0°C, filter, and wash with cold diethyl ether.[1]

If soluble: Evaporate solvent, redissolve in minimal MeOH, and precipitate with Et₂O.[1]

Validation: Check 1H NMR. The benzylic -CH₂- signal will shift significantly downfield (often

>5.5 ppm) upon quaternization.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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